Cas no 1251654-83-7 (2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide)

• Product Name: 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide
• CAS No: 1251654-83-7
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 5435095
• Update Time: 2025-05-19

2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)-N-(furan-2-ylmethyl)acetamide
• 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C21H20N4O3/c1-2-24-14-23-19-17(15-7-4-3-5-8-15)12-25(20(19)21(24)27)13-18(26)22-11-16-9-6-10-28-16/h3-10,12,14H,2,11,13H2,1H3,(H,22,26)
• InChI Key： XYAMGTIEJSHAQS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CN1C2C(=O)N(CC)C=NC=2C(C2=CC=CC=C2)=C1

Additional information on 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide

Introduction to 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide (CAS No. 1251654-83-7)

2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a heterocyclic system widely recognized for its role in drug discovery. The presence of multiple functional groups, including an acetamide moiety and a furan ring, contributes to its diverse chemical properties and reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of this compound can be broken down into several key components that are critical for understanding its behavior and potential applications. The core of the molecule is a pyrrolo[3,2-d]pyrimidine ring system, which is a fused heterocycle consisting of a pyrrole ring and a pyrimidine ring. This particular arrangement is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 7-phenyl substituent attached to the pyrrolopyrimidine ring further enhances the molecular complexity and may contribute to interactions with biological targets.

The 3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl portion of the name indicates the presence of a saturated pyrrolopyrimidine ring system, which is often associated with increased stability and bioavailability. This structural feature is particularly interesting in the context of drug development, as it can influence how the molecule interacts with enzymes and receptors in vivo. Additionally, the 4-oxo group introduces a carbonyl functionality, which can participate in hydrogen bonding and other forms of molecular interaction.

The N-terminal acetamide group is another important feature of this compound. Acetamides are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. The N-[furan-2-yl)methyl] moiety extends the molecule's connectivity and introduces a furan ring, which is known for its ability to engage in π-stacking interactions and hydrogen bonding. These interactions can be crucial for binding affinity and selectivity when the compound interacts with biological targets.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Pyrrolopyrimidines have been extensively studied for their role as kinase inhibitors, particularly in cancer therapy. The structural features of 2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}-N-[(furan-2-yl)methyl]acetamide align well with this area of research. For instance, modifications at the 7-position with phenyl groups have been shown to enhance binding affinity to protein targets such as tyrosine kinases.

Furthermore, the presence of both an acetamide and a furan ring suggests that this compound may exhibit dual functionality. The acetamide could serve as a pharmacophore for interacting with specific amino acid residues in protein targets, while the furan ring could provide additional binding interactions through π-stacking or hydrogen bonding. Such dual interactions could lead to improved pharmacological effects compared to simpler molecules.

Computational studies have also played a crucial role in understanding the potential biological activity of this compound. Molecular docking simulations can predict how 2-{3-ethyl-4-oxyo7-phenoxylyl)-N-(furanlylmethyl)acetamide (CAS No. 1251654837) might interact with various biological targets. These studies have shown that the compound can bind effectively to several protein kinases, which are key enzymes involved in cell signaling pathways relevant to cancer progression.

Experimental validation of these computational findings has been conducted through various biochemical assays. Initial results indicate that this compound exhibits inhibitory activity against certain kinases at concentrations comparable to those observed with known kinase inhibitors. This suggests that further optimization could lead to the development of potent kinase inhibitors for therapeutic use.

Beyond its potential as a kinase inhibitor, 2-{3 ethyl - 4 oxo - 7 phen yl - 3h , 4h , 5h - py rrol o [ 3 , 2 - d ] p y rim idin - 5 - y l } - n - [ ( furan - 2 - y l ) m eth y l ] ac eta m ide ( C A S N O 1 2 51 6 54 -8 37 ) also shows promise as an antimicrobial agent. The unique scaffold and functional groups present in the molecule may contribute to its ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes. Preliminary microbial assays have demonstrated activity against several Gram-positive bacteria, indicating that this compound could be developed into an antibiotic or used in combination therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyrrolopyrimidine core followed by functional group transformations such as introduction of the acetamide and furan substituents. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical studies.

In conclusion, 2 { - ( f u r an - 2 y l ) m e th y l } ac eta m ide ( C A S N O .1 .25165483 ) represents an intriguing molecule with potential therapeutic applications across multiple disease areas including cancer and infectious diseases . Its unique structural features make it a valuable scaffold for further medicinal chemistry exploration . As research continues , it will be exciting t o see how modifications t o t his c ompound ' s s tructure lead t o n ew drug candidates . p > article >